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Compound of Interest

Compound Name:
Methyl 3-bromo-4-

(dimethylamino)benzoate

Cat. No.: B1390777 Get Quote

An In-Depth Technical Guide to Methyl 3-bromo-4-(dimethylamino)benzoate

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development engaged with Methyl 3-bromo-4-
(dimethylamino)benzoate. It provides in-depth information on its chemical properties,

synthesis, characterization, handling, and its significance as a building block in modern

medicinal chemistry.

Core Compound Overview
Methyl 3-bromo-4-(dimethylamino)benzoate is an aromatic ester that serves as a valuable

intermediate in organic synthesis. Its structure, featuring a bromine atom and a dimethylamino

group on the benzene ring, offers multiple reaction sites for creating more complex molecules.

The interplay between the electron-donating dimethylamino group and the electron-withdrawing

methyl ester group, along with the reactive bromo-substituent, makes it a versatile reagent in

the synthesis of pharmaceutical compounds and other fine chemicals.

Chemical and Physical Properties
A precise understanding of the physicochemical properties of a compound is fundamental for

its application in experimental work. These properties dictate the choice of solvents, reaction

conditions, and purification methods.
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Property Value Source

Molecular Formula C₁₀H₁₂BrNO₂ [1][2][3]

Molecular Weight 258.112 g/mol [1]

CAS Number 71695-21-1 [1][3]

Appearance White to light orange solid [4] (by analogy)
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Synthesis and Mechanism
The synthesis of substituted benzoates like Methyl 3-bromo-4-(dimethylamino)benzoate
typically involves a multi-step process. A common and logical pathway begins with the

bromination of a suitable precursor followed by esterification. The choice of this sequence is

critical; performing esterification first could lead to unwanted side reactions during the

bromination step due to the activation of the ring by the dimethylamino group.

Conceptual Synthesis Workflow
The following diagram outlines a logical workflow for the synthesis of the target compound,

starting from 4-(dimethylamino)benzoic acid. This pathway ensures regioselective bromination

at the position ortho to the activating dimethylamino group and meta to the deactivating

carboxyl group.
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Starting Material

Step 1: Electrophilic Bromination

Step 2: Fischer Esterification

4-(dimethylamino)benzoic acid

3-bromo-4-(dimethylamino)benzoic acid

Bromination

Reagents:
N-Bromosuccinimide (NBS)

Solvent: Acetic Acid
Methyl 3-bromo-4-(dimethylamino)benzoate

Esterification

Reagents:
Methanol (CH3OH)

Catalyst: H2SO4 (conc.)
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Purified Sample

NMR Spectroscopy
(¹H, ¹³C)

Structural Info

Mass Spectrometry
(e.g., ESI-MS)

Molecular Weight

IR Spectroscopy

Functional Groups

Confirmed Structure
& Purity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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